Cas no 2228729-03-9 (2-(3-bromo-2,4-difluorophenyl)propanal)

• Product Name: 2-(3-bromo-2,4-difluorophenyl)propanal
• CAS No: 2228729-03-9
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 5923084
• PubChem ID: 165778874
• Update Time: 2025-05-20

2-(3-bromo-2,4-difluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-difluorophenyl)propanal
• EN300-1916527
• 2228729-03-9

• Inchi： 1S/C9H7BrF2O/c1-5(4-13)6-2-3-7(11)8(10)9(6)12/h2-5H,1H3
• InChI Key： ZTOBJNLJUXZHPU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C(C=O)C)F

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(3-bromo-2,4-difluorophenyl)propanal

Comprehensive Overview of 2-(3-bromo-2,4-difluorophenyl)propanal (CAS No. 2228729-03-9)

2-(3-bromo-2,4-difluorophenyl)propanal is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine and difluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this compound has garnered attention for its potential in developing novel therapeutics.

The compound's CAS No. 2228729-03-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its systematic name, 2-(3-bromo-2,4-difluorophenyl)propanal, reflects its structural complexity, combining a propanal chain with a halogenated aromatic ring. This combination is particularly relevant in modern medicinal chemistry, where halogenated aromatics are known to enhance binding affinity and metabolic stability.

Recent trends in AI-driven drug discovery have highlighted the importance of such intermediates. Researchers are increasingly leveraging machine learning to predict the reactivity and utility of compounds like 2-(3-bromo-2,4-difluorophenyl)propanal. This aligns with the broader industry shift toward computational chemistry, where structure-activity relationships (SAR) are modeled to accelerate lead optimization.

In agrochemical applications, fluorinated phenyl derivatives are prized for their ability to improve pesticide efficacy and environmental stability. The presence of both bromine and fluorine in this compound suggests potential utility in designing next-generation crop protection agents, a topic of high interest given global food security challenges.

From a synthetic perspective, 2-(3-bromo-2,4-difluorophenyl)propanal offers versatility. It can undergo further functionalization, such as reductive amination or Grignard reactions, to yield diverse derivatives. This adaptability is crucial for high-throughput screening campaigns, where rapid analog generation is essential.

Environmental and regulatory considerations are also paramount. The compound's halogenated nature necessitates careful handling to align with green chemistry principles. Researchers are exploring catalytic methods to minimize waste during its synthesis, reflecting the industry's focus on sustainable manufacturing.

In summary, 2-(3-bromo-2,4-difluorophenyl)propanal (CAS No. 2228729-03-9) represents a convergence of cutting-edge chemical innovation and practical application. Its role in advancing drug discovery and agrochemical development underscores its importance in contemporary research, making it a compound of enduring relevance.